Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine structure

94991-73-8 structure

Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine

CAS No:94991-73-8

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:817538

PubChem ID:180621

Update Time:2024-10-25

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
- (-)-Mexiletine
- l-Mexiletine
- CHEMBL147507
- 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
- (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
- Q27096044
- DB07129
- (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
- A821017
- BDBM50135883
- PD006078
- Mexiletine, (R)-
- (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
- BIDD:GT0498
- DTXSID50241709
- D03NLL
- 4KQ8G4M9DE
- (R)-(-)-Mexiletine
- AKOS017529564
- N16803
- (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
- EN300-5104273
- 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
- MEXILETINE, (-)-
- 94991-73-8
- SCHEMBL16082
- UNII-4KQ8G4M9DE
- (R)-MEXILETINE
- NS00099122
- Inchi： 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
- InChI Key： VLPIATFUUWWMKC-SNVBAGLBSA-N
- SMILES： O(C1C(C)=CC=CC=1C)C[C@@H](C)N

Computed Properties

Exact Mass: 179.131
Monoisotopic Mass: 179.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 0.979
Boiling Point: 271.5°Cat760mmHg
Flash Point: 112.2°C
Refractive Index: 1.516
PSA: 35.25000
LogP: 2.72970

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146156-1g	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95%	1g	$400.00	2023-08-31
Enamine	EN300-5104273-0.05g	(2R)-1-(2,6-dimethylphenoxy)propan-2-amine	94991-73-8		0.05g	$2755.0	2023-06-01
Ambeed	A315347-1g	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95+%	1g	$1164.0	2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750300-1g	(r)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	98%	1g	￥2419.00	2024-04-24
Ambeed	A315347-250mg	(R)-1-(2,6-Dimethylphenoxy)propan-2-amine	94991-73-8	95+%	250mg	$465.0	2025-04-14

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
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3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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